N-Nitrososarcosine
N-Nitrososarcosine
N-Nitrososarcosine is a pale yellow, crystalline solid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrososarcosine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during the cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N-Nitrososarcosine irritates the skin and eyes. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrososarcosine is a nitrosamine that is sarcosine in which the hydrogen attached to the nitrogen has been replaced by a nitroso group. It has a role as a carcinogenic agent. It is a non-proteinogenic amino acid derivative and a nitrosamine. It derives from a sarcosine.
N-nitrososarcosine is a nitrosamine that is sarcosine in which the hydrogen attached to the nitrogen has been replaced by a nitroso group. It has a role as a carcinogenic agent. It is a non-proteinogenic amino acid derivative and a nitrosamine. It derives from a sarcosine.
Brand Name:
Vulcanchem
CAS No.:
13256-22-9
VCID:
VC0015531
InChI:
InChI=1S/C3H6N2O3/c1-5(4-8)2-3(6)7/h2H2,1H3,(H,6,7)
SMILES:
CN(CC(=O)O)N=O
Molecular Formula:
C3H6N2O3
Molecular Weight:
118.09 g/mol
N-Nitrososarcosine
CAS No.: 13256-22-9
Reference Standards
VCID: VC0015531
Molecular Formula: C3H6N2O3
Molecular Weight: 118.09 g/mol
| CAS No. | 13256-22-9 |
|---|---|
| Product Name | N-Nitrososarcosine |
| Molecular Formula | C3H6N2O3 |
| Molecular Weight | 118.09 g/mol |
| IUPAC Name | 2-[methyl(nitroso)amino]acetic acid |
| Standard InChI | InChI=1S/C3H6N2O3/c1-5(4-8)2-3(6)7/h2H2,1H3,(H,6,7) |
| Standard InChIKey | HJMPSKKJHVWPBK-UHFFFAOYSA-N |
| SMILES | CN(CC(=O)O)N=O |
| Canonical SMILES | CN(CC(=O)O)N=O |
| Colorform | Pale-yellow crystals |
| Melting Point | 66.5 °C 66-67 °C |
| Description | N-Nitrososarcosine is a pale yellow, crystalline solid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrososarcosine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during the cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N-Nitrososarcosine irritates the skin and eyes. This substance is reasonably anticipated to be a human carcinogen. (NCI05) N-nitrososarcosine is a nitrosamine that is sarcosine in which the hydrogen attached to the nitrogen has been replaced by a nitroso group. It has a role as a carcinogenic agent. It is a non-proteinogenic amino acid derivative and a nitrosamine. It derives from a sarcosine. |
| Shelf Life | The free acid is unstable in aqueous solution; a concentration decrease of more than 10% in 24 hr has been observed. Light-sensitive, especially to ultraviolet light Partially decarboxylates on heating at 180-190 °C to form N-nitrosodimethylamine STABILITY OF N-NITROSO COMPOUNDS. Half-lives of N-nitroso compounds at 100 °C in phosphate buffers: N-nitrososarcosine /from table/ pH 2.2/0.3 days; pH 4.0/1.7 days; pH 5.5/18 days;pH 7.0/25 days; pH 8.5/67 days; pH 11.0/120 days;pH 12.2/120 days |
| Solubility | 8.47 M Soluble in polar organic solvents; miscible with water In water, 1.0X10+6 mg/L (miscible) at 25 °C (est) |
| Synonyms | 2-(Methylnitrosoamino)acetic Acid; N-Methyl-N-nitrosoglycine; NSAR;_x000B_N-Methyl-N-(carboxymethyl)nitrosamine; |
| Vapor Pressure | 2.61X10-3 mm Hg at 25 °C (est) |
| PubChem Compound | 25811 |
| Last Modified | Nov 11 2021 |
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